2-(4-fluorophenyl)-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]acetamide
• InChI: InChI=1S/C18H16FN3O3/c19-14-5-3-13(4-6-14)12-17(23)20-9-10-22-18(24)8-7-15(21-22)16-2-1-11-25-16/h1-8,11H,9-10,12H2,(H,20,23)
• InChI Key: MXWFRDGBIYIUHN-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN(C(=O)C=C2)CCNC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C18H16FN3O3
• Molecular Weight: 341.3 g/mol

Description

The compound “2-(4-fluorophenyl)-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide” is a complex organic molecule that contains several functional groups. It has a fluorophenyl group, a furan ring, a pyridazine ring, and an acetamide group.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For example, the fluorophenyl group might undergo nucleophilic aromatic substitution, and the acetamide group could participate in various condensation reactions.

Scientific Research Applications

Synthesis and Characterization

A study on the novel synthesis and characterization of derivatives related to the chemical structure of interest highlights the potential for antimicrobial activity. Compounds were prepared and confirmed via Mass, NMR, and FTIR spectroscopic techniques, indicating good antibacterial and anti-functional activity (Nagarsha et al., 2023).

Antimicrobial Activity

Further analysis into similar compounds demonstrates an emphasis on antimicrobial potential. For instance, naphtho-furan derivatives synthesized in one study showed excellent results against both Gram-positive and Gram-negative bacteria, suggesting use in further medical antibacterial studies (Nagarsha et al., 2022).

Anticancer Potential

Another area of research focuses on the anticancer activity of related compounds. 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives have been tested for their cytotoxic effects against leukemia cell lines, demonstrating potent and selective effects (Horishny, Arshad, & Matiychuk, 2021).

Anti-Inflammatory Activity

The synthesis of novel compounds with structural similarities also revealed significant anti-inflammatory activity in a study, suggesting their potential for development into anti-inflammatory agents (Sunder & Maleraju, 2013).

Synthesis Methodologies

Research has also delved into synthesis methodologies, providing insights into efficient synthesis processes for related compounds, which could facilitate the production of pharmaceuticals with enhanced biological activities (Raju et al., 2022).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, many furan derivatives have medicinal applications, such as antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory agents.

Future Directions

Future research could focus on exploring the potential applications of this compound, particularly in the field of medicine given the known medicinal significance of furan derivatives.